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Compound Name: Tazobactum ester-13C,d3

Cat. No.: B12395568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tazobactam ester-13C,d3 is a stable isotope-labeled derivative of Tazobactam, a potent

inhibitor of a broad spectrum of bacterial β-lactamase enzymes. This isotopically labeled

analog serves as an indispensable internal standard for the precise quantification of

Tazobactam in complex biological matrices using mass spectrometry-based assays, such as

liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass

spectrometry (GC-MS)[1][2]. Its chemical structure incorporates one carbon-13 atom and three

deuterium atoms, providing a distinct mass shift from the unlabeled Tazobactam, which is

essential for accurate and reliable bioanalytical method development and pharmacokinetic

studies.

Tazobactam itself does not possess significant intrinsic antibacterial activity. Instead, it is co-

administered with β-lactam antibiotics, such as piperacillin, to protect them from degradation by

β-lactamase enzymes produced by resistant bacteria[3][4]. This synergistic combination

broadens the spectrum of activity of the partner antibiotic, making it effective against a wider

range of pathogens.

This technical guide provides a comprehensive overview of Tazobactam ester-13C,d3,

including its chemical properties, a detailed description of the mechanism of action of

Tazobactam, and generalized protocols for its synthesis and application in analytical methods.
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Chemical and Physical Properties
A summary of the key quantitative data for Tazobactam ester-13C,d3 is presented in the table

below. It is important to note that specific values for isotopic purity and enrichment would be

provided in the Certificate of Analysis from the supplier.

Property Value Reference

Molecular Formula C₁₀¹³CH₁₁D₃N₄O₅S [1]

Molecular Weight 318.33 g/mol [1]

Isotopic Purity
Typically >98% (Varies by

manufacturer)

Chemical Purity
Typically >98% (Varies by

manufacturer)

Appearance White to off-white solid

Solubility Soluble in DMSO, Methanol

Storage Conditions
-20°C, protect from light and

moisture

Mechanism of Action: Tazobactam as a β-Lactamase
Inhibitor
Tazobactam is a "suicide inhibitor" that irreversibly inactivates a wide range of bacterial β-

lactamase enzymes[3][4]. These enzymes are the primary mechanism of resistance for many

bacteria against β-lactam antibiotics. The inactivation process involves a series of chemical

reactions within the active site of the β-lactamase enzyme.

The workflow of Tazobactam's inhibitory action can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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